N-(4-methoxybenzyl)-N'-(2-methoxyethyl)ethanediamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C13H18N2O4/c1-18-8-7-14-12(16)13(17)15-9-10-3-5-11(19-2)6-4-10/h3-6H,7-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: QPGTYZVLNOERCG-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1=CC=C(C=C1)OC
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

N-(4-methoxybenzyl)-N'-(2-methoxyethyl)ethanediamide, commonly known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It belongs to the family of indazole-based synthetic cannabinoids and has been found to be highly potent in binding to cannabinoid receptors in the brain.

Scientific Research Applications

MMB-FUBINACA has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to be highly potent in binding to cannabinoid receptors in the brain, which can result in psychoactive effects. This makes it a valuable tool for studying the mechanisms of action of synthetic cannabinoids and their effects on the brain.

Mechanism of Action

MMB-FUBINACA binds to the CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. This results in the activation of downstream signaling pathways, which can lead to various physiological and behavioral effects. The exact mechanism of action of MMB-FUBINACA is not fully understood, but it is believed to be similar to other synthetic cannabinoids.
Biochemical and Physiological Effects:
MMB-FUBINACA has been found to have a range of biochemical and physiological effects on the human body. These include changes in heart rate, blood pressure, body temperature, and respiratory rate. It can also cause changes in mood, perception, and cognition. The long-term effects of MMB-FUBINACA on the human body are not well understood and require further research.

Advantages and Limitations for Lab Experiments

MMB-FUBINACA has several advantages for lab experiments. It is highly potent and can be used in small quantities, which makes it cost-effective. It is also stable and can be stored for long periods of time. However, there are also limitations to using MMB-FUBINACA in lab experiments. It is a Schedule I controlled substance in many countries, which can make it difficult to obtain. It is also highly potent and can be dangerous if not handled properly.

Future Directions

There are several future directions for research on MMB-FUBINACA. One area of research is to study the long-term effects of synthetic cannabinoids on the human body. Another area of research is to develop new synthetic cannabinoids that are less potent and have fewer side effects. Additionally, there is a need for more research on the pharmacokinetics and metabolism of MMB-FUBINACA to better understand its effects on the human body.

Synthesis Methods

The synthesis of MMB-FUBINACA involves the reaction of 4-methoxybenzyl chloride with 2-methoxyethylamine to form the intermediate, N-(4-methoxybenzyl)-N'-(2-methoxyethyl)ethylenediamine. This intermediate is then treated with 1,1'-carbonyldiimidazole (CDI) and indazole-3-carboxylic acid to form the final product, MMB-FUBINACA. The purity and yield of the final product can be improved by using different solvents and purification techniques.